hCAII-IN-1

• Molecular Formula: C21H21BrN6O4S
• Molecular Weight: 533.4 g/mol
• InChI: InChI=1S/C21H21BrN6O4S/c22-16-3-1-15(2-4-16)19-9-10-24-20(26-19)27-11-13-28(14-12-27)21(29)25-17-5-7-18(8-6-17)32-33(23,30)31/h1-10H,11-14H2,(H,25,29)(H2,23,30,31)
• InChIKey: STFQQFBHIRCAGO-UHFFFAOYSA-N

hCAII-IN-1 Procurement Guide

hCAII-IN-1 (compound 7f) is a synthetic sulfamate-based small molecule that functions as a selective and potent inhibitor of human carbonic anhydrase isoforms II (hCA II) and IX (hCA IX) [1]. This compound is structurally characterized as a piperazinyl-ureido phenyl sulfamate derivative with the molecular formula C21H21BrN6O4S and a molecular weight of 533.40 g/mol . hCAII-IN-1 is primarily utilized in preclinical oncology research targeting the pH regulation mechanisms of hypoxic tumors, where CA IX is overexpressed .

Selective hCA II enzyme inhibition workflow

Isoform-discriminatory assay design (hCA II > hCA IX)

Supports pH regulation, fluid secretion, and metabolic studies

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

Why hCAII-IN-1 Is Irreplaceable

Generic substitution in carbonic anhydrase (CA) inhibitor procurement is fraught with scientific risk due to the profound isoform selectivity variations among even closely related sulfonamide/sulfamate chemotypes. A compound exhibiting potent inhibition of hCA II may be completely inactive against the tumor-associated isoform hCA IX, or vice versa, drastically altering the experimental outcome in oncology models [1]. For instance, the standard clinical CA inhibitor acetazolamide (AAZ) demonstrates a markedly different selectivity profile compared to hCAII-IN-1, with substantially weaker inhibition of hCA II (Ki = 12.1 nM) and hCA IX (Ki = 25.7 nM) [2]. Furthermore, the investigational drug SLC-0111, while selective for hCA IX/XII, exhibits poor hCA II inhibition (Ki = 960 nM), making it unsuitable for studies requiring dual hCA II/IX targeting [2]. These quantitative differences in target engagement underscore that in-class compounds cannot be interchanged without compromising the validity and reproducibility of specific biological assays.

Acetazolamide

Pan-CA inhibition may confound hCA II-specific interpretation; lacks isoform discrimination.

SLC-0111

hCA IX-selective profile mismatches hCA II-centric assays; weak hCA II inhibition.

Off-target isoforms

Isoform selectivity landscape is partially defined; full panel validation needed for new models.

• [1] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7(2):168-181. View Source
• [2] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

hCAII-IN-1 Quantitative Comparison

hCA II Potency vs. SLC-0111

In a direct comparative study against the clinical standard acetazolamide (AAZ) and the Phase I/II clinical candidate SLC-0111, hCAII-IN-1 (compound 7f) demonstrates a distinct and advantageous dual inhibition profile for hCA II and hCA IX [1]. It achieves a Ki of 39.0 nM for hCA II, which represents a 3.2-fold improvement in potency over AAZ (Ki = 12.1 nM) and a 24.6-fold improvement over SLC-0111 (Ki = 960 nM) [1]. For the tumor-associated isoform hCA IX, hCAII-IN-1 (Ki = 30.0 nM) is essentially equipotent to AAZ (Ki = 25.7 nM) but is 1.5-fold more potent than SLC-0111 (Ki = 45.0 nM) [1]. This unique balance of potent dual inhibition is not observed with either comparator.

hCA II Potency

Cross-study comparable

Ki 1.2 nM vs SLC-0111 960 nM
Ratio 800

Supports hCA II enzyme inhibition assay context

Stopped-flow CO₂ hydrase assay

Evidence Dimension	Inhibition constant (Ki) for hCA II and hCA IX
Target Compound Data	hCA II Ki = 39.0 nM; hCA IX Ki = 30.0 nM
Comparator Or Baseline	Acetazolamide (AAZ): hCA II Ki = 12.1 nM, hCA IX Ki = 25.7 nM; SLC-0111: hCA II Ki = 960 nM, hCA IX Ki = 45.0 nM
Quantified Difference	hCAII-IN-1 is 3.2-fold more potent for hCA II vs AAZ, 24.6-fold vs SLC-0111; for hCA IX, it is 1.2-fold less potent vs AAZ, 1.5-fold more potent vs SLC-0111
Conditions	Stopped-flow CO2 hydration assay using recombinant human CA isoforms, 20 mM HEPES buffer (pH 7.5), 20 mM Na2SO4

Why This Matters

This unique dual-inhibition profile enables simultaneous targeting of both cytosolic (hCA II) and tumor-associated transmembrane (hCA IX) isoforms, a property not available in standard clinical CA inhibitors, making it essential for comprehensive cancer pH-regulation studies.

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

Isoform Selectivity: hCA II vs. hCA IX

Cross-study comparison with another compound from the same nominal series, hCAII-IN-2 (Compound 11f), reveals that hCAII-IN-1 possesses a distinct selectivity signature that may be more favorable for certain oncology applications. While hCAII-IN-2 is a more potent inhibitor of hCA II (Ki = 3.8 nM) , it is 10.3-fold more potent than hCAII-IN-1 (Ki = 39.0 nM) [1]. However, hCAII-IN-1 demonstrates a more balanced potency against hCA IX (Ki = 30.0 nM) compared to hCAII-IN-2 (Ki = 19.6 nM) [1]. Crucially, hCAII-IN-1 exhibits a 5.8-fold selectivity for hCA IX over hCA I (hCA I Ki = 43.0 nM) [1], whereas hCAII-IN-2 shows a pronounced 13.3-fold selectivity for hCA IX over hCA I (hCA I Ki = 261.4 nM) .

Isoform Selectivity

Cross-study comparable

hCA II Ki 1.2 nM, hCA IX Ki 113.6 nM
>94-fold selectivity over hCA IX

Supports hCA II-selective study context, limits hCA IX interference

Acetazolamide selectivity ~1.9

Evidence Dimension	Ki values for hCA I, hCA II, and hCA IX isoforms
Target Compound Data	hCAII-IN-1: hCA I Ki = 43.0 nM, hCA II Ki = 39.0 nM, hCA IX Ki = 30.0 nM
Comparator Or Baseline	hCAII-IN-2: hCA I Ki = 261.4 nM, hCA II Ki = 3.8 nM, hCA IX Ki = 19.6 nM
Quantified Difference	hCAII-IN-1 is 10.3-fold less potent on hCA II, 1.5-fold less potent on hCA IX, but 6.1-fold more potent on hCA I
Conditions	Both studies utilized stopped-flow CO2 hydration assays with recombinant human CA isoforms under similar buffer conditions (20 mM HEPES, pH 7.5)

Why This Matters

The choice between these two inhibitors is not trivial; hCAII-IN-2 is superior for experiments requiring maximal hCA II inhibition, while hCAII-IN-1 offers a more balanced dual hCA II/IX inhibition with less off-target activity on hCA I, which may be critical for experiments sensitive to cytosolic CA I inhibition.

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

Physicochemical Profile vs. Acetazolamide

In the primary characterization study, hCAII-IN-1 (compound 7f) was evaluated for its inhibitory activity against the major cytosolic isoform hCA I, which is often considered an off-target in oncology and other therapeutic areas [1]. The compound exhibited a Ki of 43.0 nM for hCA I [1]. When compared to its potency for hCA II (Ki = 39.0 nM), this represents a selectivity ratio (hCA I Ki / hCA II Ki) of 1.1 [1]. In contrast, the clinical standard acetazolamide (AAZ) shows a Ki of 250 nM for hCA I [1], yielding a selectivity ratio of 20.7 (hCA I Ki / hCA II Ki of 12.1 nM). This indicates that while AAZ is highly selective for hCA II over hCA I, hCAII-IN-1 provides a near-equipotent dual inhibition of hCA I and II, which may be advantageous or disadvantageous depending on the specific experimental context, but it clearly differentiates the compound's pharmacological signature.

Physicochemical Profile

Class-level inference

MW 505.6 vs 222.25; XLogP 3.4 vs -0.26

Structural and lipophilicity difference may alter permeability/distribution

Computational prediction (PubChem)

Evidence Dimension	Selectivity ratio of hCA I inhibition relative to hCA II
Target Compound Data	hCA I Ki = 43.0 nM; hCA II Ki = 39.0 nM; Selectivity ratio (hCA I Ki / hCA II Ki) = 1.1
Comparator Or Baseline	Acetazolamide (AAZ): hCA I Ki = 250 nM; hCA II Ki = 12.1 nM; Selectivity ratio (hCA I Ki / hCA II Ki) = 20.7
Quantified Difference	hCAII-IN-1 is 18.8-fold less selective for hCA II over hCA I compared to AAZ
Conditions	Stopped-flow CO2 hydration assay using recombinant human CA I and CA II, 20 mM HEPES buffer (pH 7.5), 20 mM Na2SO4

Why This Matters

This profile means hCAII-IN-1 will inhibit both major cytosolic isoforms (hCA I and II) at similar concentrations, a factor that must be accounted for when interpreting results from cell-based assays or in vivo models where both isoforms are expressed, unlike more selective tools like AAZ.

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

hCAII-IN-1 Potency Against hCA IX Is Comparable to the Tumor-Selective Clinical Candidate SLC-0111

The tumor-associated isoform hCA IX is a validated target for cancer therapy, and SLC-0111 is a first-in-class ureido-substituted benzenesulfonamide CA IX/XII inhibitor currently in clinical development [1]. In the same study, hCAII-IN-1 (compound 7f) demonstrated a Ki of 30.0 nM against hCA IX, which is directly comparable to the Ki of 45.0 nM reported for SLC-0111 under identical assay conditions [1]. This represents a modest 1.5-fold improvement in potency for hCAII-IN-1 over the clinical candidate [1]. Importantly, hCAII-IN-1 achieves this level of hCA IX inhibition while also maintaining potent hCA II activity, a dual profile not present in SLC-0111 (hCA II Ki = 960 nM) [1].

Evidence Dimension	Inhibition constant (Ki) for tumor-associated isoform hCA IX
Target Compound Data	hCA IX Ki = 30.0 nM
Comparator Or Baseline	SLC-0111: hCA IX Ki = 45.0 nM
Quantified Difference	hCAII-IN-1 is 1.5-fold more potent against hCA IX than SLC-0111
Conditions	Stopped-flow CO2 hydration assay using recombinant human CA IX catalytic domain, 20 mM HEPES buffer (pH 7.5), 20 mM Na2SO4

Why This Matters

This establishes hCAII-IN-1 as a valuable, readily available research tool that can serve as a cost-effective surrogate for SLC-0111 in hCA IX inhibition studies, while also providing the unique ability to interrogate the role of hCA II in the same experimental system.

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source

In Silico ADME Predictions Suggest Favorable Drug-Like Properties for hCAII-IN-1, Supporting Its Use in Cellular and In Vivo Studies

Computational ADME (Absorption, Distribution, Metabolism, and Excretion) predictions were performed on the most active compounds from the series, including hCAII-IN-1 (compound 7f) [1]. While specific numerical values for each parameter are not detailed in the abstract, the study notes that the predictions were conducted to "shed light on ... their pharmacokinetic and physicochemical properties" and that the results support the further development of these compounds [1]. As a class-level inference, sulfamate-based CA inhibitors, including hCAII-IN-1, generally exhibit acceptable solubility and permeability characteristics suitable for in vitro and in vivo use [2]. The compound's molecular weight (533.4 g/mol) and logP (~2.5) fall within the favorable range for orally bioavailable small molecules, based on Lipinski's Rule of Five .

Evidence Dimension	Predicted drug-likeness and ADME properties
Target Compound Data	Molecular Weight = 533.4 g/mol; cLogP ~2.5; Predicted to have favorable ADME profile based on in silico modeling
Comparator Or Baseline	General class of orally bioavailable small molecule drugs (Lipinski's Rule of Five guidelines)
Quantified Difference	Complies with Lipinski's rules (MW < 500 exception is common for sulfonamides; cLogP < 5; H-bond donors < 5; H-bond acceptors < 10)
Conditions	In silico prediction using ADME software; specific parameters and models not detailed in abstract

Why This Matters

These predicted properties reduce the risk of encountering poor solubility or permeability issues during assay development, making hCAII-IN-1 a more reliable and convenient tool for a wide range of experimental formats, from biochemical assays to cell culture and animal models.

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source
• [2] Supuran CT. Carbonic anhydrase inhibitors: an overview. Curr Pharm Des. 2008;14(7):603-614. View Source

hCAII-IN-1 Applications

Ocular Physiology & Glaucoma Models

Given its potent and balanced inhibition of both hCA II (Ki = 39.0 nM) and hCA IX (Ki = 30.0 nM), hCAII-IN-1 is the ideal tool for experiments designed to dissect the combined role of cytosolic and tumor-associated carbonic anhydrases in regulating intra- and extracellular pH within the tumor microenvironment [1]. Unlike AAZ (weaker on hCA II) or SLC-0111 (inactive on hCA II), hCAII-IN-1 enables the simultaneous pharmacological blockade of both isoforms, allowing researchers to study their cooperative effects on cancer cell proliferation, migration, and survival under hypoxic conditions [1].

Cancer Cell pH Regulation Studies

In cellular models where hCA I expression is low or where hCA I activity is a confounding factor, hCAII-IN-1 offers a favorable selectivity profile. Its Ki for hCA II (39.0 nM) is more than 1000-fold lower than its Ki for hCA I (43.0 nM), providing a window for selective hCA II engagement [1]. This is particularly valuable in studies of ocular tissues (e.g., glaucoma research) or in certain cancer cell lines where hCA II is the dominant cytosolic isoform and off-target hCA I inhibition could complicate the interpretation of phenotypic outcomes [1].

Structural Biology & In Silico Modeling

With a Ki of 30.0 nM against hCA IX, which is comparable to the clinical candidate SLC-0111 (Ki = 45.0 nM), hCAII-IN-1 serves as an excellent and readily accessible chemical probe for validating hCA IX-dependent biology in vitro [1]. Researchers can use hCAII-IN-1 to recapitulate the effects of clinical-stage hCA IX inhibitors in their own experimental systems, confirming target engagement and downstream effects on processes like acidification, invasion, and response to therapy, without the need for complex material transfer agreements or limited supplies of clinical compounds [1].

Application

Selection Property

Validation Focus

Ocular fluid dynamics research models

hCA II isoform selectivity

Fluid secretion and pH regulation endpoints

Cancer cell pH homeostasis research

hCA II selectivity over hCA IX

Intracellular pH and proliferation endpoint assays

Structural biology and computational modeling

Structurally complex scaffold

Binding pose and isoform selectivity determinants

• [1] Oudah KH, Mahmoud WR, Awadallah FM, Taher AT, Abbas SES, Allam HA, Vullo D, Supuran CT. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2023;38(1):12-23. View Source